Cas no 114969-93-6 (Pyrimidine, 5-methoxy-4-phenyl-)

• Product Name: Pyrimidine, 5-methoxy-4-phenyl-
• CAS No: 114969-93-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1205096
• PubChem ID: 13172808
• Update Time: 2025-07-20

Pyrimidine, 5-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-methoxy-4-phenyl-
• 5-methoxy-4-phenylpyrimidine
• 114969-93-6
• DTXSID10524626
• 5-methoxy-6-phenylpyrimidine

• Inchi： 1S/C11H10N2O/c1-14-10-7-12-8-13-11(10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： TWJVKNYUCBTYRY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Additional information on Pyrimidine, 5-methoxy-4-phenyl-

Exploring Pyrimidine, 5-methoxy-4-phenyl- (CAS No. 114969-93-6): Properties, Applications, and Innovations

The compound Pyrimidine, 5-methoxy-4-phenyl- (CAS No. 114969-93-6) is a specialized derivative of the pyrimidine family, a heterocyclic aromatic organic compound with significant relevance in pharmaceutical and agrochemical research. With its unique molecular structure featuring a methoxy group at the 5-position and a phenyl ring at the 4-position, this compound has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "5-methoxy-4-phenylpyrimidine synthesis", "CAS 114969-93-6 applications", and "pyrimidine derivatives in medicine", reflecting its growing importance in scientific discourse.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in designing novel therapeutics. Pyrimidine, 5-methoxy-4-phenyl- is no exception, with studies highlighting its role as a building block for kinase inhibitors and antiviral agents. The compound's methoxy-phenyl substitution enhances its binding affinity to biological targets, making it a candidate for treating chronic diseases. Searches for "pyrimidine scaffolds in drug development" and "optimizing 5-methoxy-4-phenylpyrimidine bioavailability" underscore its relevance in modern pharmacology.

Beyond pharmaceuticals, CAS No. 114969-93-6 finds applications in material science, particularly in the synthesis of organic semiconductors and liquid crystals. Its conjugated system and electron-donating methoxy group contribute to tunable optoelectronic properties, aligning with trends in "green chemistry" and "sustainable materials". Queries such as "pyrimidine derivatives in OLEDs" and "114969-93-6 solubility in organic solvents" reflect interdisciplinary interest.

Quality control and synthesis optimization are critical for Pyrimidine, 5-methoxy-4-phenyl-. Analytical techniques like HPLC and NMR are essential for verifying purity, while scalable synthetic routes—often searched as "cost-effective 5-methoxy-4-phenylpyrimidine production"—are vital for industrial adoption. The compound's stability under varying pH conditions ("pyrimidine degradation studies") further fuels research into its long-term applicability.

In conclusion, Pyrimidine, 5-methoxy-4-phenyl- (CAS No. 114969-93-6) represents a convergence of chemical innovation and practical utility. Its dual role in life sciences and advanced materials, coupled with trending searches like "pyrimidine-based COVID-19 therapeutics" and "bioactive heterocycles 2024", positions it as a compound of enduring scientific and commercial value.